Cas no 1726-85-8 (Cinnoline,4-(methylthio)-)

• Product Name: Cinnoline,4-(methylthio)-
• CAS No: 1726-85-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 189376
• PubChem ID: 236663
• Update Time: 2025-04-19

Cinnoline,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline,4-(methylthio)-
• 4-methylsulfanylcinnoline
• 4-(Methylmercapto)-cinnolin
• 4-(methylsulfanyl)cinnoline
• 4-(Methylthio)cinnoline
• 4-< Methyl-thio> -cinnolin
• 4-Methylmercapto-cinnolin
• 4-methylsulfanyl-cinnoline
• 4-Methylthiocinnolin
• 4-Methylthio-cinnolin
• AC1L5X43
• AC1Q4XGN
• NSC39362
• MLS002608156
• HMS3078A12
• 1726-85-8
• XFQ5CU9RQ3
• SMR001526907
• UNII-XFQ5CU9RQ3
• CHEMBL1730413
• DTXSID10169354
• NSC-39362
• NSC 39362
• Cinnoline, 4-(methylthio)-
• 4-Cinnolinyl methyl sulfide

• Inchi： 1S/C9H8N2S/c1-12-9-6-10-11-8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： ZZCPXQKWVPJNSJ-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=NC2C=CC=CC=21

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 342.5°C at 760 mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.671
• PSA: 25.78
• LogP: 2.35170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines